Cas no 2137057-11-3 (1-Pyrrolidinecarboxylic acid, 2-(1-oxo-3-pentyn-1-yl)-, 1,1-dimethylethyl ester, (2R)-)

• Product Name: 1-Pyrrolidinecarboxylic acid, 2-(1-oxo-3-pentyn-1-yl)-, 1,1-dimethylethyl ester, (2R)-
• CAS No: 2137057-11-3
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 5292841
• Update Time: 2025-07-01

1-Pyrrolidinecarboxylic acid, 2-(1-oxo-3-pentyn-1-yl)-, 1,1-dimethylethyl ester, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-(1-oxo-3-pentyn-1-yl)-, 1,1-dimethylethyl ester, (2R)-

• Inchi： 1S/C14H21NO3/c1-5-6-9-12(16)11-8-7-10-15(11)13(17)18-14(2,3)4/h11H,7-10H2,1-4H3/t11-/m1/s1
• InChI Key： CBVDWBZOBWWYCS-LLVKDONJSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC[C@@H]1C(=O)CC#CC

Additional information on 1-Pyrrolidinecarboxylic acid, 2-(1-oxo-3-pentyn-1-yl)-, 1,1-dimethylethyl ester, (2R)-

1-Pyrrolidinecarboxylic Acid, 2-(1-Oxo-3-Pentyn-1-yl)-, 1,1-Dimethylethyl Ester, (2R)-

The compound 1-Pyrrolidinecarboxylic acid, 2-(1-oxo-3-pentyn-1-yl)-, 1,1-dimethylethyl ester, (2R)- (CAS No. 2137057-11-3) is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a carboxylic acid derivative and an ester functional group. The stereochemistry at the (2R) configuration adds to its complexity and specificity, making it a valuable compound for targeted research and development.

Recent studies have highlighted the potential of this compound in drug delivery systems due to its ability to act as a versatile linker in peptide synthesis. The presence of the pyrrolidine ring provides stability and enhances bioavailability, while the ester group facilitates controlled release mechanisms. Researchers have also explored its role in the synthesis of bioactive molecules, where its stereochemistry plays a crucial role in determining the pharmacokinetic properties of the final product.

The synthesis of 1-Pyrrolidinecarboxylic acid, 2-(1-oxo-3-pentyn-1-yl)-, 1,1-dimethylethyl ester, (2R)- involves a multi-step process that includes nucleophilic substitution and esterification reactions. The use of chiral resolving agents ensures the retention of the (2R) configuration during the synthesis. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and stereochemical integrity of the compound.

In terms of applications, this compound has shown promise in the development of novel antibiotics. Its ability to inhibit bacterial enzymes makes it a potential candidate for combating antibiotic-resistant pathogens. Additionally, its use in polymer chemistry has been explored, where it serves as a building block for synthesizing biodegradable polymers with tailored mechanical properties.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions. Molecular dynamics simulations have provided insights into its interactions with biological systems, paving the way for more efficient drug design strategies. Furthermore, green chemistry approaches are being integrated into its synthesis to minimize environmental impact and enhance sustainability.

The CAS No. 2137057-11-3 compound is also being investigated for its potential in diagnostic applications. Its ability to bind selectively to certain biomarkers makes it a candidate for developing highly sensitive assays for disease detection. Collaborative efforts between academic institutions and pharmaceutical companies are ongoing to explore these possibilities further.

In conclusion, 1-Pyrrolidinecarboxylic acid, 2-(1-oxo-3-pentyn-1-yl)-, 1,1-dimethylethyl ester, (2R)- is a multifaceted compound with vast potential across various scientific domains. Its unique structure and stereochemistry make it an invaluable tool for researchers aiming to develop innovative solutions in medicine and materials science. As research continues to uncover new applications for this compound, its significance in the scientific community is expected to grow exponentially.